Deca-1,9-diyne-3,8-dione

Specification

• CAS No.: 117496-37-4
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: deca-1,9-diyne-3,8-dione
• Standard InChI: InChI=1S/C10H10O2/c1-3-9(11)7-5-6-8-10(12)4-2/h1-2H,5-8H2
• Standard InChI Key: ZCWIRTKERVJQQU-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)CCCCC(=O)C#C

Introduction

Structural and Electronic Characteristics

Molecular Architecture

Deca-1,9-diyne-3,8-dione consists of a ten-carbon chain with triple bonds at the 1st and 9th positions and ketone groups at the 3rd and 8th positions. The conjugated diyne system (\text{C#C-C(=O)-}) creates a planar geometry that facilitates electron delocalization, while the ketones introduce polar regions capable of hydrogen bonding and dipole interactions. X-ray crystallography of analogous compounds, such as cyclotetradeca-4,11-diyne-1,8-dione, reveals boat-like conformations in coordination complexes, suggesting similar structural flexibility in Deca-1,9-diyne-3,8-dione.

Table 1: Key Physical Properties

Property	Value	Source
Molecular Formula	$C_{10}H_{10}O_2$
Molecular Weight	162.18 g/mol
SMILES	C#CC(=O)CCCCC(=O)C#C
Boiling Point	Not reported	–
Melting Point	Not reported	–

Electronic Properties

The electron-deficient nature of the diyne system, combined with the electron-withdrawing ketones, renders the compound highly reactive toward nucleophiles and transition metals. Density functional theory (DFT) calculations on similar diyne diketones predict significant charge polarization at the carbonyl oxygen atoms ($\delta^-$) and the adjacent carbons ($\delta^+$), which drive regioselective reactions.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

Deca-1,9-diyne-3,8-dione is synthesized via alkyne homologation strategies. A common approach involves the oxidative coupling of terminal alkynes followed by ketone installation. For example:

• Sonogashira Coupling: Reaction of 1,5-dibromopentane with trimethylsilylacetylene (TMSA) yields a diyne intermediate, which is desilylated and oxidized to introduce ketones.

• Oxidative Alkynylation: Using Au(I) catalysts, propargyl alcohols undergo tandem alkynylation and oxidation to form diketones.

Table 2: Representative Synthetic Routes

Method	Reagents/Conditions	Yield (%)
Sonogashira Coupling	Pd(PPh₃)₄, CuI, TMSA, THF	62
Au-Catalyzed Oxidation	AuCl, Selectfluor, MeCN	78

Industrial-Scale Production

Continuous flow reactors are employed to enhance efficiency and safety. VulcanChem reports optimized conditions using microreactors with residence times <5 minutes, achieving >90% conversion by minimizing side reactions such as over-oxidation.

Chemical Reactivity and Applications

Cycloaddition Reactions

The diyne system participates in [2+2] and [4+2] cycloadditions. For instance, reaction with [CpCo(cod)] forms tricyclic cyclobutadiene complexes, as observed in analogous cyclotetradeca-4,11-diyne-1,8-dione systems. These complexes exhibit catalytic activity in hydrogenation reactions.

Coordination Chemistry

Deca-1,9-diyne-3,8-dione acts as a ligand for transition metals. Cobalt complexes derived from similar diynes adopt boat-like conformations, with the CpCo fragment stabilizing the cyclobutadiene ring. Such complexes are explored in organic electronics for their charge-transfer properties.

Functionalization and Derivatives

Phenyl-substituted derivatives (e.g., 1,10-diphenyldeca-1,9-diyne-3,8-dione) are synthesized via Sonogashira coupling with iodobenzene. These derivatives show enhanced solubility in aromatic solvents, broadening their utility in polymer synthesis.

Biological and Material Science Applications

Polymer Synthesis

The compound serves as a monomer for polyketones via ADMET polymerization. Resulting polymers exhibit high thermal stability ($T_g > 200^\circ \text{C}$) and are investigated for aerospace applications.

Medicinal Chemistry

While direct biological data are scarce, diketone derivatives demonstrate antimicrobial activity in preliminary assays. The α,β-unsaturated ketone moiety is hypothesized to inhibit bacterial enoyl-ACP reductases.